Cas no 2219373-53-0 (lithium(1+) ion dimethyl-1H-1,2,4-triazole-5-carboxylate)

Lithium(1+) ion dimethyl-1H-1,2,4-triazole-5-carboxylate is a specialized ionic compound featuring a 1,2,4-triazole core functionalized with carboxylate and methyl groups. Its lithium counterion enhances solubility in polar aprotic solvents, making it suitable for applications in electrolyte formulations and coordination chemistry. The dimethyl substitution improves steric and electronic properties, while the carboxylate group provides a reactive site for further derivatization or chelation. This compound is of interest in materials science, particularly for lithium-ion battery research, due to its potential role in stabilizing electrode interfaces. Its structural versatility also lends itself to pharmaceutical and agrochemical intermediate synthesis.

lithium(1+) ion dimethyl-1H-1,2,4-triazole-5-carboxylate structure

2219373-53-0 structure

Product Name:lithium(1+) ion dimethyl-1H-1,2,4-triazole-5-carboxylate

CAS No:2219373-53-0

MF:C₅H₆LiN₃O₂

MW:147.061040401459

CID:5058596

PubChem ID:137952283

Update Time:2025-10-29

lithium(1+) ion dimethyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Lithium 1,3-dimethyl-1H-1,2,4-triazole-5-carboxylate
- lithium(1+) ion dimethyl-1h-1,2,4-triazole-5-carboxylate
- lithium;2,5-dimethyl-1,2,4-triazole-3-carboxylate
- lithium(1+) ion dimethyl-1H-1,2,4-triazole-5-carboxylate
- Inchi： 1S/C5H7N3O2.Li/c1-3-6-4(5(9)10)8(2)7-3;/h1-2H3,(H,9,10);/q;+1/p-1
- InChI Key： ZXUXDROIHNGQOZ-UHFFFAOYSA-M
- SMILES： [O-]C(C1=NC(C)=NN1C)=O.[Li+]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 155
Topological Polar Surface Area: 70.8

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